![molecular formula C16H16N2O3 B6462473 4-{[1-(2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine CAS No. 2549015-35-0](/img/structure/B6462473.png)
4-{[1-(2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine
Overview
Description
4-{[1-(2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine, also known as 4-MBPA, is a synthetic organic compound with a wide range of applications in scientific research. It is a heterocyclic compound that contains both a nitrogen and an oxygen atom in its ring structure. It is a versatile compound that can be used in a variety of experiments, from drug development and drug delivery to nanotechnology and biomedical research.
Scientific Research Applications
4-{[1-(2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine is widely used in scientific research due to its versatile properties. It has been used in the development of a variety of drugs, including antineoplastic drugs, anti-inflammatory drugs, and anticonvulsants. It has also been used in the development of targeted drug delivery systems and nanotechnology. This compound has also been used in the development of biosensors and in biomedical research.
Mechanism of Action
The mechanism of action of 4-{[1-(2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. It may also act as an inhibitor of certain proteins, such as protein kinase C, which is involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have anti-inflammatory and anticonvulsant activities in animal models. It has also been shown to inhibit the growth of certain cancer cell lines in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using 4-{[1-(2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine in lab experiments include its low cost and availability, its versatility, and its stability in aqueous solutions. Its limitations include its limited solubility in organic solvents, its potential to cause skin irritation, and its potential to cause eye irritation.
Future Directions
For 4-{[1-(2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine research include further investigation into its mechanism of action, its potential applications in drug development, its potential applications in nanotechnology, its potential applications in biomedical research, and its potential applications in targeted drug delivery. Additionally, further research is needed to better understand its biochemical and physiological effects and to identify any potential adverse effects.
Synthesis Methods
4-{[1-(2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine is synthesized through a multi-step process beginning with the reaction of 2-methoxybenzoyl chloride and 1-azetidinecarboxylic acid in the presence of a strong base, such as potassium tert-butoxide. The reaction yields a mixture of this compound and 4-methylbenzoyl pyridine. The mixture is then separated by column chromatography and the desired product is isolated.
properties
IUPAC Name |
(2-methoxyphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-20-15-5-3-2-4-14(15)16(19)18-10-13(11-18)21-12-6-8-17-9-7-12/h2-9,13H,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWTVXQAXYFVAQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CC(C2)OC3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(benzylsulfanyl)-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]acetamide](/img/structure/B6462391.png)
![4-methyl-1-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]methyl}-1H-pyrazole](/img/structure/B6462398.png)
![1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-one](/img/structure/B6462401.png)
![1-({1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl)-4-(3-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione](/img/structure/B6462410.png)
![8-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methyl-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one](/img/structure/B6462422.png)
![1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole](/img/structure/B6462429.png)
![2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide](/img/structure/B6462434.png)
![N-{1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]piperidin-3-yl}-N-methyl-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6462447.png)
![2-[4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}ethyl)piperazin-1-yl]-N-pentylacetamide](/img/structure/B6462448.png)
![4-methyl-1-({1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole](/img/structure/B6462462.png)
![4-{[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide](/img/structure/B6462477.png)
![N-(3,4-dimethylphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide](/img/structure/B6462479.png)
![2-{[1-(2,6-difluorobenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine](/img/structure/B6462486.png)
